Cas no 7758-16-9 (Sodium pyrophosphate)

• Product Name: Sodium pyrophosphate
• CAS No: 7758-16-9
• MF: H₂Na₂O₇P₂
• MW: 221.938744068146
• MDL: MFCD00014246
• CID: 47750
• PubChem ID: 57654563
• Update Time: 2025-12-12

Sodium pyrophosphate Chemical and Physical Properties

Names and Identifiers

• di-sodium dihydrogen pyrophosphate anhydrous
• SAPP
• disodium dihydrogenpyrophosphate
• Sodium Acid Pyrophosphate
• Sodium pyrophosphate dibasic
• Diphosphoric acid, disodium salt
• Disodium Pyrophosphate
• Disodium pytophosphate
• dinatriumpyrophosphat
• DisodiuM pytophospha
• disodiumdiphosphate
• DSPP
• SAPP 28
• SAPP 40
• sodiumpyrophosphate,acid
• Sodium pyrophosphate
• Disodium dihydrogen pyrophosphate
• Diphosphoric acid disodium salt
• DSSTox_GSID_28842
• Sodium pyrophosphate (Na2H2P2O7)
• SODIUM ACID PYROPHOSPHATE [VANDF]
• Tox21_200813
• Sodium pyrophosphate, dibasic
• AKOS024418779
• DSSTox_RID_78658
• SODIUM ACID PYROPHOSPHATE [MI]
• SODIUM ACID PYROPHOSPHATE [FCC]
• Glassy sodium phosphate
• Disodium acid pyrophosphate
• CHEMBL3184949
• UNII-P1BM4ZH95L
• Dinatriumpyrophosphat [German]
• EC 231-835-0
• Sodium diphosphate dibasic
• Sodium dihydrogen pyrophosphate
• UNII-H5WVD9LZUD
• P1BM4ZH95L
• EINECS 272-808-3
• H5WVD9LZUD
• Disodium Diphosphate; Pyrophosphoric Acid Disodium Salt; Diphosphoric Acid Disodium Salt; Disodium Pyrophosphate; Disodium Acid Pyrophosphate;
• Diphosphoric acid, sodium salt (1:2)
• disodium pyrophosphate 2-
• Pyrophosphoric acid, disodium salt
• DINATRIUMPYROPHOSPHAT (GERMAN)
• EINECS 231-835-0
• SODIUM PYROPHOSPHATE, ACID
• DISODIUM PYROPHOSPHATE [INCI]
• NCGC00258367-01
• Disodiumpytophosphate
• sodium dihydrogendiphosphate
• MFCD00014246
• Grahamsches salz
• AKOS015916169
• 7758-16-9
• disodium hydrogen (hydrogen phosphonatooxy)phosphonate
• disodium;[hydroxy(oxido)phosphoryl] hydrogen phosphate
• DSSTox_CID_8842
• CAS-68915-31-1
• HSDB 377
• DISODIUM PYROPHOSPHATE [HSDB]
• DISODIUM PYROPHOSPHATE [VANDF]
• Disodium diphosphate
• Disodium dihydrogen diphosphate

• MDL： MFCD00014246
• Inchi： 1S/2Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-2
• InChI Key： GYQBBRRVRKFJRG-UHFFFAOYSA-L
• SMILES： P(=O)([O-])(O)OP(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 221.90700
• Monoisotopic Mass: 221.90711496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Color/Form: White monoclinic crystalline powder or molten solid
• Density: (hexahydrate) 1.86
• PH: 3.5-4.5 (20℃, 0.1M in H2O, freshly prepared)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Fully miscible in water. Insoluble in alcohol and ammonia.
• Stability/Shelf Life: Stable.
• PSA: 149.57000
• LogP: 0.06480
• Merck: 13,8643
• Solubility: Soluble in water, insoluble in ethanol

Sodium pyrophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S24/25
• RTECS：UX6475000
• Hazardous Material Identification：
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium pyrophosphate

Introduction to Sodium Pyrophosphate (CAS No. 7758-16-9)

Sodium pyrophosphate, commonly known by its chemical formula SNa₄P₂O₇, is a significant compound in the field of chemistry and pharmaceuticals. With a CAS number of 7758-16-9, this inorganic salt has garnered considerable attention due to its diverse applications and recent advancements in research. This comprehensive overview aims to delve into the properties, applications, and cutting-edge research surrounding sodium pyrophosphate.

The compound is a white, crystalline solid that is highly soluble in water. Its molecular structure consists of two phosphate units linked together by an oxygen atom, forming a pyrophosphate anion. This unique structure imparts several advantageous properties to sodium pyrophosphate, making it a versatile additive in various industrial and scientific processes.

In the realm of pharmaceuticals, sodium pyrophosphate has been widely utilized as a chelating agent and a stabilizer. Its ability to form stable complexes with metal ions makes it particularly useful in formulations where metal ion interference needs to be minimized. For instance, it has been employed in diagnostic imaging techniques to enhance the contrast of certain radiological procedures.

Recent studies have highlighted the potential of sodium pyrophosphate in the development of novel therapeutic agents. Researchers have been exploring its role in modulating bone metabolism and preventing calcification in medical devices such as catheters. The compound's ability to inhibit the formation of calcium phosphate deposits has shown promise in reducing biofilm formation on biomedical surfaces.

Moreover, sodium pyrophosphate has found applications in the food industry as a sequestrant and preservative. It helps to stabilize food products by binding metal ions that could otherwise catalyze oxidative degradation. This property is particularly valuable in processed foods where shelf life extension is crucial.

The compound's significance extends to environmental chemistry as well. Sodium pyrophosphate has been studied for its potential in water treatment processes, where it aids in the removal of heavy metals by forming insoluble complexes. This application underscores its role in environmental remediation efforts aimed at purifying contaminated water sources.

Advances in nanotechnology have also opened new avenues for sodium pyrophosphate research. Scientists are investigating its use as a precursor for synthesizing advanced materials with tailored properties. These materials could find applications in electronics, coatings, and even energy storage systems.

The pharmaceutical industry continues to explore the therapeutic potential of sodium pyrophosphate beyond its traditional uses. Recent clinical trials have suggested that it may have anti-inflammatory properties, making it a candidate for developing treatments for conditions like rheumatoid arthritis. The compound's ability to modulate inflammatory pathways is being closely examined by researchers seeking novel therapeutic strategies.

In conclusion, sodium pyrophosphate (CAS No. 7758-16-9) is a multifaceted compound with extensive applications across various fields. From pharmaceuticals to environmental science and nanotechnology, its unique properties continue to drive innovation and discovery. As research progresses, it is likely that new uses for this versatile compound will emerge, further solidifying its importance in modern chemistry and beyond.